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Introduction

PFI-90 is a small molecule compound identified as a selective inhibitor of Lysine Demethylase
3B (KDM3B), an enzyme that plays a crucial role in epigenetic regulation.[1][2] KDM3B, also
known as JMJD1B, specifically removes mono- and di-methyl groups from histone H3 at lysine
9 (H3K9me1/2), a modification generally associated with transcriptional repression.[3][4] By
erasing these repressive marks, KDM3B functions as a transcriptional co-activator, and its
dysregulation has been implicated in various diseases, including several types of cancer.[5][6]

This technical guide provides a comprehensive overview of PFI-90, detailing its mechanism of
action, biochemical and cellular activities, and the experimental protocols used for its
characterization. It is intended to serve as a core resource for researchers investigating
KDM3B biology and for professionals in the field of drug development exploring new epigenetic
therapies.

PFI-90: Chemical and Physical Properties
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PFI-90 is a derivative of PFI-63 with improved water solubility and potency.[7][8] Its key
chemical properties are summarized below.

Property Value

Molecular Formula C11H10N4O

Molecular Weight 214.22 g/mol [9]

CAS Number 53995-62-3[9]
Appearance White to beige powder

DMSO: ~40-43 mg/mL[1][9]Ethanol: ~20 mg/mL
Solubility (requires sonication/heating)[9]Water:
Insoluble[10]

Mechanism of Action

PFI-90 functions as a competitive inhibitor of KDM3B. It is believed to directly target and bind to
the metal ions within the catalytic active site of the Jumonji C (JmjC) domain of KDM3B,
thereby blocking its demethylase activity. This inhibition prevents the removal of methyl groups
from H3K9. Consequently, treatment with PFI-90 leads to an increase in the global levels of the
repressive H3K9me2 mark.[7][11] This enhanced methylation at gene promoters and regulatory
regions, particularly at the binding sites of transcription factors like PAX3-FOXO1, leads to
chromatin compaction and transcriptional repression of target oncogenes.[7][11]

While PFI-90 shows the highest potency for KDM3B, it also exhibits inhibitory activity against
other histone demethylases, notably KDM1A and KDM5A.[7][11] Inhibition of these enzymes,
which target H3K4, results in an increase in H3K4 methylation, an activating mark. This multi-
KDM inhibitory profile contributes to its overall biological effect in cancer cells.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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